![molecular formula C13H8N2O2 B5209550 2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B5209550.png)
2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione, also known as SU5416, is a small molecule inhibitor that has been widely used in scientific research due to its potential therapeutic applications. It was first synthesized by Sugen Inc. in 1998 and has since been extensively studied for its mechanism of action and biochemical effects.
Mechanism of Action
2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione functions as a selective inhibitor of VEGFR-2, which is a key mediator of angiogenesis. It binds to the ATP-binding site of the receptor and prevents the activation of downstream signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. This results in the inhibition of endothelial cell proliferation, migration, and tube formation, ultimately leading to the suppression of angiogenesis.
Biochemical and Physiological Effects:
In addition to its anti-angiogenic effects, this compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. It can also inhibit the activity of other receptor tyrosine kinases, such as platelet-derived growth factor receptor (PDGFR) and stem cell factor receptor (c-Kit), which are involved in tumor growth and metastasis. This compound has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione is its specificity for VEGFR-2, which allows for targeted inhibition of angiogenesis without affecting normal physiological processes. It is also relatively easy to synthesize and can be obtained in large quantities for use in in vitro and in vivo experiments. However, one limitation of this compound is its short half-life, which can limit its effectiveness in vivo. It also has low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione. One area of interest is the development of more potent and selective inhibitors of VEGFR-2 that can overcome the limitations of this compound. Another direction is the investigation of the combination of this compound with other anti-cancer drugs to enhance its therapeutic efficacy. Additionally, further studies are needed to explore the potential applications of this compound in other diseases, such as pulmonary fibrosis and chronic kidney disease.
Synthesis Methods
The synthesis of 2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione involves the condensation of 2-aminopyridine with phthalic anhydride in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain the final compound. The synthesis of this compound is relatively straightforward and has been optimized for large-scale production.
Scientific Research Applications
2-(4-pyridinyl)-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, pulmonary hypertension, and diabetic retinopathy. It has been shown to inhibit the activity of vascular endothelial growth factor receptor (VEGFR), which plays a critical role in angiogenesis, the formation of new blood vessels. By inhibiting VEGFR, this compound can prevent the growth and spread of cancer cells and reduce the risk of metastasis.
properties
IUPAC Name |
2-pyridin-4-ylisoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O2/c16-12-10-3-1-2-4-11(10)13(17)15(12)9-5-7-14-8-6-9/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQVJOORLCCEGBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.